FX1

• CAS No.: 1426138-42-2
• Product Name: FX1
• Molecular Formula: C14H9ClN2O4S2
• Molecular Weight: 368.806
• IUPAC Name: 3-[5-(5-chloro-2-oxoindol-3-yl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]propanoic acid
• Standard InChI: InChI=1S/C14H9ClN2O4S2/c15-6-1-2-8-7(5-6)10(12(20)16-8)11-13(21)17(14(22)23-11)4-3-9(18)19/h1-2,5,21H,3-4H2,(H,18,19)
• Standard InChIKey: VISHSGZPGQKEFX-KHPPLWFESA-N
• SMILES: C1=CC2=NC(=O)C(=C2C=C1Cl)C3=C(N(C(=S)S3)CCC(=O)O)O
• Appearance: Red solid powder
• Description: FX1 is an inhibitor of the B cell lymphoma 6 (BCL6). FX1 has 10-fold greater potency than endogenous corepressors and binds an essential region of the BCL6 lateral groove. FX1 disrupted formation of the BCL6 repression complex, reactivated BCL6 target genes, and mimicked the phenotype of mice engineered to express BCL6 with corepressor binding site mutations. Low doses of FX1 induced regression of established tumors in mice bearing DLBCL xenografts. Furthermore, FX1 suppressed ABC-DLBCL cells in vitro and in vivo, as well as primary human ABC-DLBCL specimens ex vivo.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: FX1; FX-1; FX 1.
• Reference: 1: Cardenas MG, Yu W, Beguelin W, Teater MR, Geng H, Goldstein RL, Oswald E,
• PubChem Compound: 135886621
• Last Modified: Nov 11 2021